4-chloro-N-(2,3-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide

• Molecular Formula: C16H20ClN3O
• Molecular Weight: 305.8 g/mol
• IUPAC Name: 4-chloro-N-(2,3-dimethylphenyl)-2-methyl-5-propylpyrazole-3-carboxamide
• InChI: InChI=1S/C16H20ClN3O/c1-5-7-13-14(17)15(20(4)19-13)16(21)18-12-9-6-8-10(2)11(12)3/h6,8-9H,5,7H2,1-4H3,(H,18,21)
• InChI Key: BVUCUGKIOWSHCW-UHFFFAOYSA-N
• SMILES: CCCC1=NN(C(=C1Cl)C(=O)NC2=CC=CC(=C2C)C)C

Description

4-chloro-N-(2,3-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide, also known as CPPC, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. CPPC is a pyrazole derivative that is structurally similar to other compounds such as JWH-018 and CP 47,497, which are known to interact with the endocannabinoid system in the body.

Mechanism of Action

4-chloro-N-(2,3-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide is believed to interact with the endocannabinoid system in the body, specifically with the CB1 receptor. The CB1 receptor is found in the brain and is involved in various physiological processes such as pain modulation, appetite regulation, and mood regulation. 4-chloro-N-(2,3-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide is believed to act as a partial agonist of the CB1 receptor, which means that it can activate the receptor to some extent but not to the same degree as other full agonists such as THC.
Biochemical and Physiological Effects:
Studies have shown that 4-chloro-N-(2,3-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide can induce apoptosis in cancer cells by activating the caspase pathway, which is a series of biochemical reactions that lead to cell death. 4-chloro-N-(2,3-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide has also been shown to inhibit tumor growth by reducing the expression of genes that are involved in cell proliferation and angiogenesis (the formation of new blood vessels). In terms of its anti-inflammatory effects, 4-chloro-N-(2,3-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide has been shown to reduce the production of pro-inflammatory cytokines in the body, which are molecules that contribute to the inflammatory response.

Advantages and Limitations for Lab Experiments

One advantage of using 4-chloro-N-(2,3-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide in lab experiments is that it is relatively easy to synthesize and purify, which makes it more accessible than other compounds that are used in research. Another advantage is that 4-chloro-N-(2,3-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide has been shown to have a high affinity for the CB1 receptor, which means that it can be used to study the effects of CB1 receptor activation in the body. However, one limitation of using 4-chloro-N-(2,3-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide in lab experiments is that it may not fully replicate the effects of other compounds that interact with the endocannabinoid system, such as THC. Additionally, the long-term effects of 4-chloro-N-(2,3-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide on the body are not well understood, which could limit its potential therapeutic applications.

Future Directions

There are several future directions for research on 4-chloro-N-(2,3-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide. One area of interest is its potential as a treatment for various types of cancer, including breast cancer and lung cancer. Another area of interest is its potential as an anti-inflammatory agent, with some researchers suggesting that it may be effective in treating conditions such as rheumatoid arthritis and multiple sclerosis. Additionally, more research is needed to fully understand the long-term effects of 4-chloro-N-(2,3-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide on the body, as well as its potential interactions with other medications.

Synthesis Methods

The synthesis of 4-chloro-N-(2,3-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide involves a multi-step process that starts with the reaction of 2,3-dimethylbenzaldehyde with ethyl acetoacetate to form 2,3-dimethyl-1-phenyl-1,3-butanedione. This intermediate product is then reacted with hydrazine hydrate to form 2,3-dimethyl-1-phenylpyrazol-5-one. The final step involves the reaction of 2,3-dimethyl-1-phenylpyrazol-5-one with 4-chlorobenzoyl chloride and propylamine to form 4-chloro-N-(2,3-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide.

Scientific Research Applications

4-chloro-N-(2,3-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide has been studied for its potential therapeutic applications in various areas of medicine. One of the main areas of research has been its potential as a treatment for cancer. Studies have shown that 4-chloro-N-(2,3-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide can induce apoptosis (cell death) in cancer cells and inhibit tumor growth in animal models. 4-chloro-N-(2,3-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide has also been studied for its potential as an anti-inflammatory agent, with some studies suggesting that it may be effective in reducing inflammation in the body.